Cas no 146653-57-8 (Benzonitrile,4-[2-(3-methoxyphenyl)-2-oxoethyl]-)

• Product Name: Benzonitrile,4-[2-(3-methoxyphenyl)-2-oxoethyl]-
• CAS No: 146653-57-8
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 101081
• PubChem ID: 2794611
• Update Time: 2025-04-18

Benzonitrile,4-[2-(3-methoxyphenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[2-(3-methoxyphenyl)-2-oxoethyl]-
• 4-[2-(3-METHOXYPHENYL)-2-OXOETHYL]BENZONITRILE
• AC1MDRHQ
• ACMC-1BZFP
• AG-D-91071
• CTK4C5043
• FT-0617338
• KB-188577
• SureCN4748615
• 146653-57-8
• DTXSID30383257
• 4-(2-(3-Methoxyphenyl)-2-oxoethyl)benzonitrile
• SCHEMBL4748615

• Inchi： 1S/C16H13NO2/c1-19-15-4-2-3-14(10-15)16(18)9-12-5-7-13(11-17)8-6-12/h2-8,10H,9H2,1H3
• InChI Key： IGSPHGYZXBYEMV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.18
• Melting Point: 100℃
• Boiling Point: 426.3°C at 760 mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.592
• PSA: 50.09
• LogP: 2.99228

Benzonitrile,4-[2-(3-methoxyphenyl)-2-oxoethyl]- Security Information

• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37